Cas no 2228164-12-1 (tert-butyl N-2-amino-1-(2-fluoro-6-methylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2-fluoro-6-methylphenyl)ethylcarbamate
• CAS No: 2228164-12-1
• MF: C₁₄H₂₁FN₂O₂
• MW: 268.327147245407
• CID: 6358459
• PubChem ID: 165823820
• Update Time: 2025-10-24

tert-butyl N-2-amino-1-(2-fluoro-6-methylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2-fluoro-6-methylphenyl)ethylcarbamate
• 2228164-12-1
• EN300-1887224
• tert-butyl N-[2-amino-1-(2-fluoro-6-methylphenyl)ethyl]carbamate

• Inchi： 1S/C14H21FN2O2/c1-9-6-5-7-10(15)12(9)11(8-16)17-13(18)19-14(2,3)4/h5-7,11H,8,16H2,1-4H3,(H,17,18)
• InChI Key： AOPFMAJCOHHRAY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 268.15870608g/mol
• Monoisotopic Mass: 268.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-1-(2-fluoro-6-methylphenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(2-fluoro-6-methylphenyl)ethylcarbamate (CAS No. 2228164-12-1)

The compound tert-butyl N-2-amino-1-(2-fluoro-6-methylphenyl)ethylcarbamate (CAS No. 2228164-12-1) is a specialized carbamate derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including a fluoro and methyl substitution on the phenyl ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

One of the key reasons for the growing interest in tert-butyl N-2-amino-1-(2-fluoro-6-methylphenyl)ethylcarbamate is its role as a building block in medicinal chemistry. The presence of the tert-butyl carbamate group provides stability and facilitates further functionalization, while the 2-fluoro-6-methylphenyl moiety contributes to enhanced lipophilicity and binding affinity. These properties align with current trends in small molecule drug design, where researchers prioritize compounds with improved pharmacokinetic profiles and target selectivity.

In recent years, the demand for fluoro-containing compounds like CAS No. 2228164-12-1 has surged due to their ability to modulate biological activity. Fluorination is a widely adopted strategy in modern drug development, as it can influence metabolic stability, bioavailability, and receptor interactions. This compound's fluoro-methyl combination is particularly intriguing, as it may offer synergistic effects in optimizing drug-like properties. Such characteristics are highly relevant to ongoing research in neurodegenerative diseases and precision medicine.

The synthesis and applications of tert-butyl N-2-amino-1-(2-fluoro-6-methylphenyl)ethylcarbamate also intersect with cutting-edge topics like AI-assisted molecular design and high-throughput screening. Computational chemists frequently search for structurally diverse scaffolds to populate virtual libraries, and this compound's balanced polarity and steric features make it a promising candidate. Additionally, its chiral center opens avenues for asymmetric synthesis studies, a hot topic in green chemistry and sustainable pharmaceutical manufacturing.

From a technical perspective, handling and storage of CAS No. 2228164-12-1 require standard laboratory protocols for amino-carbamate compounds. While not classified as hazardous under normal conditions, its reactivity with strong acids/bases warrants attention in process chemistry. The compound's stability data and solubility profile (typically in organic solvents like DMSO or dichloromethane) are frequently queried by synthetic chemists optimizing reaction conditions.

Looking ahead, the scientific community anticipates expanded utility of tert-butyl N-2-amino-1-(2-fluoro-6-methylphenyl)ethylcarbamate in proteolysis-targeting chimera (PROTAC) development and bioconjugation techniques. These emerging technologies demand versatile linkers and spacers, where this compound's modular structure could prove advantageous. Patent analyses reveal increasing mentions of similar scaffolds in kinase inhibitor portfolios, suggesting sustained industrial relevance.

For researchers sourcing this material, analytical characterization typically involves HPLC, NMR (particularly ¹⁹F-NMR for the fluorine moiety), and mass spectrometry. The compound's protecting group strategy (tert-butyloxycarbonyl, Boc) remains popular in peptide chemistry, creating cross-disciplinary interest. Current Good Manufacturing Practice (cGMP) considerations for such intermediates are another active discussion point in pharmaceutical forums.

Environmental and regulatory aspects of fluoroaromatic compounds like 2228164-12-1 are being re-evaluated through green chemistry metrics. Lifecycle assessments of synthetic routes incorporating this intermediate could benefit from modern flow chemistry approaches, reducing solvent waste. These sustainability angles resonate strongly with funding agencies and corporate social responsibility initiatives in the chemical industry.